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Compound of Interest

Compound Name: Sodium metaborate tetrahydrate

Cat. No.: B076319 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing the dissolution rate of sodium
metaborate tetrahydrate.

Frequently Asked Questions (FAQs)
Q1: What is sodium metaborate tetrahydrate?

Sodium metaborate tetrahydrate (NaBO₂·4H₂O) is a colorless, crystalline, inorganic salt.[1] It

is known for being an alkaline salt with excellent buffering properties and high solubility in

water.[2][3] This high solubility allows it to provide a greater concentration of borate ions in a

solution compared to other borax forms at the same temperature.[3] Aqueous solutions of

sodium metaborate are strongly alkaline.[4]

Q2: What primary factors influence the dissolution rate of sodium metaborate tetrahydrate?

The rate of dissolution is primarily influenced by three main factors:

Temperature: Increasing the solvent's temperature provides more kinetic energy to the

solvent molecules, leading to more frequent and forceful collisions with the solute, which

accelerates the dissolution rate.[5][6] The dissolution of sodium metaborate is an

endothermic process, so higher temperatures favor faster and greater dissolution up to a

certain point.[7]
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Agitation: Stirring or agitating the solution increases the dissolution rate by ensuring that

fresh solvent molecules are constantly coming into contact with the surface of the solute.[5]

[6] Without agitation, the solvent at the solute's surface can become saturated, slowing down

further dissolution.[6] Higher agitation rates can also reduce the thickness of the stagnant

boundary layer around the solute particles, further enhancing the dissolution speed.[8][9]

Particle Size: Reducing the particle size of the solute increases the total surface area

exposed to the solvent, which leads to a faster dissolution rate.[5][10] Grinding the crystals

into smaller particles is an effective way to accelerate dissolution.[5]

Q3: How does pH affect the stability and dissolution of sodium metaborate tetrahydrate?

Aqueous solutions of sodium metaborate tetrahydrate are alkaline, with the pH increasing as

the concentration rises.[11] For instance, at 20°C, a 0.5% solution has a pH of approximately

10.8-10.9, while a 10% solution has a pH of 11.8.[11] The compound is stable at ordinary

temperatures; however, if exposed to the atmosphere for extended periods, it can absorb

carbon dioxide from the air, which leads to the formation of sodium carbonate and borax,

potentially altering the solution's pH and composition.[4][11]

Troubleshooting Guide
Q1: My sodium metaborate tetrahydrate is not dissolving completely. What should I do?

If you observe that the solute is not dissolving completely, consider the following potential

causes and solutions:

Saturation Limit: You may have exceeded the solubility limit at the current temperature. The

solubility of sodium metaborate tetrahydrate is temperature-dependent.[2]

Solution: Increase the temperature of the solvent to increase the solubility.[7][12] Refer to

the solubility data in Table 1.

Impure Chemical or Contaminated Solvent: The presence of impurities in either the sodium

metaborate or the solvent can lead to the formation of insoluble compounds.[12]

Solution: Use high-purity, deionized, or distilled water.[12] If you suspect the chemical is

impure, try using a new batch.
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Insufficient Agitation or Time: The dissolution process may simply require more time and

mechanical energy.

Solution: Ensure continuous and vigorous stirring. Allow more time for the dissolution to

complete.

Q2: The dissolution rate is too slow for my experimental needs. How can I speed it up?

To accelerate the dissolution rate, you can modify the following parameters:

Increase Temperature: Gently warming the solvent can significantly increase the dissolution

rate.[5][6]

Increase Agitation Speed: More vigorous stirring ensures better interaction between the

solute and solvent.[8][13]

Reduce Particle Size: Grind the sodium metaborate tetrahydrate crystals into a fine

powder before adding them to the solvent. This increases the surface area available for

dissolution.[6][10]

Q3: I observed the formation of a precipitate after the sodium metaborate tetrahydrate
initially dissolved. What is happening?

Precipitation after initial dissolution can occur for a few reasons:

Temperature Fluctuation: If you dissolved the solute at a high temperature and then allowed

the solution to cool, it may have become supersaturated, causing the excess solute to

crystallize out.

Solution: Maintain the solution at a temperature that ensures the desired concentration

remains soluble or gently reheat the solution.

Reaction with Atmospheric CO₂: Prolonged exposure to air can cause the alkaline solution to

react with carbon dioxide, forming less soluble sodium carbonate and borax.[4][11]

Solution: Prepare the solution using recently boiled (degassed) water and store it in a

tightly sealed container to minimize contact with air.[14]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://flexbooks.ck12.org/cbook/ck-12-chemistry-flexbook-2.0/section/16.3/primary/lesson/rate-of-dissolving-chem/
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/Introductory_Chemistry_(CK-12)/16%3A_Solutions/16.02%3A_Rate_of_Dissolving
https://dissolutiontech.com/DTresour/200705Articles/DT200705_A02.pdf
https://pubmed.ncbi.nlm.nih.gov/1522485/
https://www.benchchem.com/product/b076319?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/Introductory_Chemistry_(CK-12)/16%3A_Solutions/16.02%3A_Rate_of_Dissolving
https://www.researchgate.net/publication/230619782_Effect_of_particle_size_on_the_dissolution_behaviors_of_poorly_water-soluble_drugs
https://www.benchchem.com/product/b076319?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-metaborate
https://www.borax.com/BoraxCorp/media/Borax-Main/Resources/Data-Sheets/sodium-metaborate.pdf?ext=.pdf
https://www.benchchem.com/pdf/improving_the_stability_of_sodium_metaborate_solutions_over_time.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Table 1: Solubility of Sodium Metaborate Tetrahydrate in Water at Various Temperatures

Temperature (°C) Temperature (°F)
Solubility (% by weight)[2]
[11]

0 32 30.4

10 50 35.6

20 68 41.9

25 77 45.3

30 86 49.5

40 104 58.5

| 50 | 122 | 71.5 |

Table 2: pH of Aqueous Sodium Metaborate Solutions at 20°C (68°F)

Concentration (% by weight) pH Range[11]

0.5 10.8 - 10.9

1.0 11.0 - 11.1

2.0 11.2 - 11.3

4.0 11.4 - 11.5

8.0 11.6 - 11.8

10.0 11.8 - 11.8

| 15.0 | 11.9 - 12.0 |

Experimental Protocols
Protocol 1: Standard Method for Measuring Dissolution Rate
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This protocol outlines a standard procedure for determining the dissolution rate using a paddle

apparatus (similar to USP Apparatus 2).

Apparatus Setup:

Assemble a dissolution vessel system (e.g., USP Apparatus 2) with a paddle stirrer.

Place a defined volume (e.g., 900 mL) of high-purity, deionized water into the vessel.

Calibrate and set the temperature controller to the desired temperature (e.g., 25°C ±

0.5°C) and allow the solvent to equilibrate.

Sample Preparation:

Accurately weigh a specified amount of sodium metaborate tetrahydrate.

If investigating particle size, ensure the sample is sieved to the desired range.

Dissolution Test:

Set the paddle rotation to the desired agitation speed (e.g., 50 rpm).[13]

Introduce the weighed sample into the vessel, starting a timer immediately.

At predetermined time intervals (e.g., 2, 5, 10, 15, 30, and 60 minutes), withdraw a small,

fixed volume of the solution.[15] Filter the sample immediately using a syringe filter to

remove any undissolved particles.

Analysis:

Analyze the concentration of the dissolved sodium metaborate in each filtered sample

using a suitable analytical method, such as titration or inductively coupled plasma (ICP)

analysis for boron content.

Plot the concentration versus time to determine the dissolution profile and calculate the

dissolution rate.

Protocol 2: Preparation of a Stable Sodium Metaborate Tetrahydrate Solution
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This protocol describes how to prepare a solution with enhanced stability, minimizing

degradation from atmospheric CO₂.[14]

Solvent Preparation: Boil a sufficient volume of high-purity, deionized water for at least 15

minutes to remove dissolved gases, particularly CO₂. Allow the water to cool to room

temperature in a container that is protected from the atmosphere (e.g., a flask with a soda-

lime guard tube).

Weighing: Accurately weigh the required mass of sodium metaborate tetrahydrate for your

target concentration.

Dissolution:

Add the weighed salt to a clean, dry flask.

Add approximately 80% of the final required volume of the cooled, degassed water.

Add a magnetic stir bar and stir the mixture on a magnetic stir plate until the solid is

completely dissolved. Gentle warming (30-40°C) can be used to accelerate this process.

Final Volume and Storage:

Once dissolved, transfer the solution to a volumetric flask.

Rinse the original flask with small amounts of the degassed water and add the rinsings to

the volumetric flask.

Bring the solution to the final volume with the degassed water.

Immediately transfer the final solution to a clean, airtight container (e.g., a glass bottle with

a poly-lined cap) for storage.

Visualizations
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Caption: Key factors positively influencing the dissolution rate.
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Caption: A logical workflow for troubleshooting common dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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